Cas no 2229469-34-3 (2-methyl-4-(4-methylpyridin-2-yl)butanoic acid)

• Product Name: 2-methyl-4-(4-methylpyridin-2-yl)butanoic acid
• CAS No: 2229469-34-3
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6150884
• PubChem ID: 165707404
• Update Time: 2025-10-21

2-methyl-4-(4-methylpyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(4-methylpyridin-2-yl)butanoic acid
• 2229469-34-3
• EN300-2001347

• Inchi： 1S/C11H15NO2/c1-8-5-6-12-10(7-8)4-3-9(2)11(13)14/h5-7,9H,3-4H2,1-2H3,(H,13,14)
• InChI Key： SECDKELAPXVQBR-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=C(C)C=CN=1)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-methyl-4-(4-methylpyridin-2-yl)butanoic acid

Introduction to 2-methyl-4-(4-methylpyridin-2-yl)butanoic acid (CAS No. 2229469-34-3) and Its Emerging Applications in Chemical Biology

2-methyl-4-(4-methylpyridin-2-yl)butanoic acid, identified by its CAS number 2229469-34-3, is a structurally unique organic compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric features. This compound, featuring a butanoic acid moiety linked to a pyridine ring with methyl substitutions, exhibits promising potential in drug discovery and molecular research. The precise arrangement of functional groups in its molecular structure positions it as a valuable scaffold for developing novel bioactive molecules.

The chemical structure of 2-methyl-4-(4-methylpyridin-2-yl)butanoic acid consists of a four-carbon chain (butanoic acid backbone) with a methyl group at the second carbon and a pyridine ring attached at the fourth carbon. The pyridine ring is further substituted with another methyl group at the 4-position, enhancing its hydrophobicity and interaction potential with biological targets. This specific configuration imparts unique physicochemical properties, such as solubility and metabolic stability, making it an attractive candidate for medicinal chemistry applications.

In recent years, the pharmaceutical industry has increasingly focused on heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. The pyridine derivative present in 2-methyl-4-(4-methylpyridin-2-yl)butanoic acid is particularly noteworthy, as pyridine-based scaffolds are widely recognized for their role in numerous therapeutic areas, including central nervous system disorders, inflammation, and infectious diseases. The presence of two methyl groups at strategic positions within the pyridine ring further modulates its electronic properties, enabling selective binding to biological receptors.

One of the most compelling aspects of 2-methyl-4-(4-methylpyridin-2-yl)butanoic acid is its potential as a precursor for synthesizing more complex bioactive molecules. Researchers have leveraged its structural framework to develop novel inhibitors targeting enzymes involved in metabolic pathways and signal transduction cascades. For instance, studies have demonstrated its utility in generating derivatives that modulate the activity of acetylcholinesterase, a key enzyme implicated in neurodegenerative diseases such as Alzheimer's disease. The ability to fine-tune its chemical properties allows for the creation of highly specific ligands with tailored pharmacological effects.

The synthetic pathways for 2-methyl-4-(4-methylpyridin-2-yl)butanoic acid have been optimized to ensure high yield and purity, making it accessible for both academic research and industrial applications. Modern synthetic techniques, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have enabled the efficient construction of its molecular framework. These advancements not only facilitate large-scale production but also open avenues for exploring structural analogs with enhanced biological activity.

Recent advancements in computational chemistry have further enhanced the understanding of 2-methyl-4-(4-methylpyridin-2-yl)butanoic acid's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to proteins involved in cancer metabolism and immune regulation. These findings align with emerging research trends that emphasize the importance of targeting metabolic pathways in oncology therapy. By inhibiting key enzymes such as lactate dehydrogenase or fatty acid synthase, derivatives of this compound hold promise for developing next-generation anticancer agents.

The role of small organic molecules like 2-methyl-4-(4-methylpyridin-2-yl)butanoic acid extends beyond traditional drug development; they serve as critical tools in biochemical research for elucidating molecular mechanisms. Researchers utilize this compound as an intermediate in synthesizing probes that interact with specific cellular components, providing insights into disease pathogenesis and therapeutic intervention strategies. Such applications underscore the compound's significance in advancing our understanding of complex biological systems.

The future prospects of 2-methyl-4-(4-methylpyridin-2-yl)butanoic acid are vast, driven by ongoing discoveries in chemical biology and drug discovery methodologies. Innovations such as high-throughput screening (HTS) and structure-based drug design are expected to uncover new therapeutic applications for this compound and its derivatives. Additionally, collaborations between academia and industry are likely to accelerate the translation of laboratory findings into clinical candidates, bringing novel treatments to patients suffering from various diseases.

In conclusion,2-methyl-4-(4-methylpyridin-2-yl)butanoic acid (CAS No. 2229469-34-3) represents a compelling example of how structurally sophisticated organic compounds can drive advancements in pharmaceutical research. Its unique chemical features, coupled with emerging scientific insights, position it as a cornerstone molecule for developing innovative therapeutics across multiple disease areas. As research continues to uncover new applications for this compound, it will undoubtedly play an integral role in shaping the future landscape of chemical biology and drug discovery.